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Compound of Interest

Compound Name: 2,5-Dichlorobenzylamine

Cat. No.: B130939 Get Quote

An In-depth Guide to Commercial Sourcing of High-Purity 2,5-Dichlorobenzylamine for

Researchers and Drug Development Professionals

For researchers, scientists, and professionals in drug development, securing high-purity

chemical reagents is a critical first step in the experimental workflow. This technical guide

provides an overview of commercial suppliers for high-purity 2,5-Dichlorobenzylamine (CAS

No. 10541-69-2), including key quantitative data and general protocols for handling. 2,5-
Dichlorobenzylamine is recognized as an important raw material and intermediate in organic

synthesis, pharmaceuticals, and agrochemicals.[1][2]

Commercial Suppliers and Physical Properties
High-purity 2,5-Dichlorobenzylamine is available from several major chemical suppliers. The

most commonly offered purity is 97%. Below is a summary of key data from various suppliers

to facilitate comparison.
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Note: Data is compiled from the respective supplier websites and may be subject to change. It

is recommended to request a certificate of analysis for lot-specific data.

Experimental Protocols and Handling
Detailed experimental protocols for the specific applications of 2,5-Dichlorobenzylamine are

typically not provided by commercial suppliers, as the use of this chemical is highly dependent

on the specific research or synthesis being undertaken. Researchers are expected to develop

their own protocols based on established chemical literature and their experimental goals.

However, suppliers do provide essential information for the safe handling and storage of the

compound.

General Handling and Storage Recommendations:
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Storage: Store in a cool place in a tightly closed container that is kept in a dry and well-

ventilated area.[2] Containers that have been opened must be carefully resealed and kept

upright to prevent leakage.[2]

Inert Atmosphere: It is recommended to handle and store this air-sensitive compound under

an inert gas.[2]

Incompatibilities: Avoid strong oxidizing agents.[2]

Solubility: The compound is not miscible or is difficult to mix with water.[2]

Logical Workflow for Sourcing and Utilization
The following diagram illustrates a typical workflow for a researcher sourcing a chemical like

2,5-Dichlorobenzylamine for laboratory use.
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Caption: Workflow for sourcing and using laboratory chemicals.
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Safety and Hazard Information
According to safety data provided by suppliers, 2,5-Dichlorobenzylamine is classified as a

hazardous substance.

Signal Word: Danger

Hazard Statements: H301 (Toxic if swallowed), H314 (Causes severe skin burns and eye

damage).

Personal Protective Equipment (PPE): Recommended PPE includes faceshields, gloves,

goggles, and a suitable respirator filter (e.g., type ABEK (EN14387)).

It is imperative to consult the full Safety Data Sheet (SDS) from the supplier before handling

this chemical and to conduct a thorough risk assessment for any experimental procedure

involving it.

Signaling Pathways
Information regarding specific biological signaling pathways involving 2,5-
Dichlorobenzylamine is not readily available in the public domain from commercial suppliers.

It is noted that the compound is a dichlorinated benzylamine with an inhibitory effect on

phenylethanolamine N-methyl transferase.[3][4] Researchers in drug development would need

to perform their own in-vitro and in-vivo studies to elucidate the mechanisms of action and any

associated signaling cascades relevant to their specific target.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [commercial suppliers of high-purity 2,5-
Dichlorobenzylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130939#commercial-suppliers-of-high-purity-2-5-
dichlorobenzylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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